Ethyl 3-methoxy-4-(2-methoxyethoxy)benzoate

• Molecular Formula: C13H18O5
• Molecular Weight: 254.28 g/mol
• IUPAC Name: ethyl 3-methoxy-4-(2-methoxyethoxy)benzoate
• InChI: InChI=1S/C13H18O5/c1-4-17-13(14)10-5-6-11(12(9-10)16-3)18-8-7-15-2/h5-6,9H,4,7-8H2,1-3H3
• InChI Key: NTKAKVNYAUAMNM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C(C=C1)OCCOC)OC

Description

Ethyl 3-methoxy-4-(2-methoxyethoxy)benzoate is a useful research compound. Its molecular formula is C13H18O5 and its molecular weight is 254.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of ethyl 4-hydroxy-3-methoxybenzoate (9.8 g, 50mmol), 2-bromoethyl methyl ether (8.46 ml, 90 mmol) and potassium carbonate (12.42 g, 90 mmol) in acetone (60 ml) was heated at reflux for 30 hours. The mixture was allowed to cool and the solids removed by filtration. The volatiles were removed from the filtrate by evaporation and the residue triturated with hexane to give ethyl 3-methoxy-4-(2-methoxyethoxy)benzoate (11.3 g, 89%) as a white solid.